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Compound of Interest

Compound Name: Prilocaine

Cat. No.: B1678100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to using prilocaine for local

anesthesia in rodent surgical models. This document includes detailed protocols, dosage

recommendations, and safety information to ensure effective pain management and animal

welfare.

Introduction to Prilocaine
Prilocaine is an amide-type local anesthetic with an intermediate duration of action and a rapid

onset.[1] It is a viable alternative to other local anesthetics, such as lidocaine, for providing

localized pain relief in surgical settings. Its lower systemic toxicity compared to lidocaine is

attributed to its more rapid metabolism.[2] Prilocaine functions by blocking voltage-gated

sodium channels in neuronal cell membranes, which inhibits the transmission of pain signals.

[2]

Data Summary
The following tables provide a summary of key quantitative data for the use of prilocaine in

rats and mice.

Table 1: Prilocaine Dosage and Administration in Rats
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Parameter Value Reference

Recommended Maximum

Dose
6 mg/kg (without epinephrine) [3]

8 mg/kg (with epinephrine) [3]

Subcutaneous LD50 790 mg/kg [4]

Concentration for Infiltration 0.5% - 4% General recommendation

Volume for Infiltration
Dependent on surgical site

size
General recommendation

Onset of Action < 3 minutes (for nerve block)

Duration of Soft Tissue

Anesthesia

Approx. 2.5 hours (for nerve

block)

Table 2: Prilocaine Dosage and Administration in Mice

Parameter Value Reference

Recommended Maximum

Dose
6 mg/kg [3]

Subcutaneous LD50 519 - 632 mg/kg [4][5]

Concentration for Infiltration 0.5% - 4% General recommendation

Volume for Infiltration
Dependent on surgical site

size
General recommendation

Onset of Action < 2 minutes (for infiltration)

Duration of Soft Tissue

Anesthesia
Approx. 2 hours (for infiltration)

Experimental Protocols
The following are detailed protocols for the application of prilocaine as a local anesthetic in

rodent surgical models.
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Protocol for Local Infiltration Anesthesia
This protocol is suitable for providing analgesia for minor surgical procedures involving skin and

subcutaneous tissues.

Materials:

Prilocaine hydrochloride solution (0.5% to 4%)

Sterile saline for dilution (if necessary)

1 ml sterile syringe

27-30 gauge sterile needle

General anesthetic (e.g., isoflurane)

Surgical preparation supplies (clippers, antiseptic scrub, etc.)

Procedure:

Anesthetize the animal using a general anesthetic.

Prepare the surgical site by clipping the fur and disinfecting the skin.

Draw the appropriate volume of prilocaine solution into the sterile syringe. The total dose

should not exceed the recommended maximum.

Insert the needle into the subcutaneous tissue along the planned incision line.

Aspirate to ensure the needle is not in a blood vessel.

Slowly inject the prilocaine solution as the needle is withdrawn to create a "line block".

For larger areas, multiple injections may be necessary to ensure adequate coverage.

Wait for the anesthetic to take effect (typically 2-5 minutes) before making the surgical

incision.
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Protocol for Sciatic Nerve Block in Rats
This protocol provides a more profound and longer-lasting anesthesia for procedures involving

the hindlimb.

Materials:

Prilocaine hydrochloride solution (1% to 2%)

Sterile saline for dilution (if necessary)

1 ml sterile syringe

25-27 gauge sterile needle

Nerve stimulator (optional, but recommended for accurate placement)

General anesthetic

Surgical preparation supplies

Procedure:

Anesthetize the rat and place it in lateral recumbency with the limb to be blocked uppermost.

Palpate the anatomical landmarks: the greater trochanter of the femur and the ischial

tuberosity.

Insert the needle perpendicular to the skin, midway between these two landmarks.

If using a nerve stimulator, advance the needle slowly until a motor response (dorsiflexion or

plantar flexion of the foot) is elicited at a low current (e.g., <0.5 mA). This indicates proximity

to the sciatic nerve.

Without a nerve stimulator, advance the needle until it contacts the bone, then withdraw it

slightly.

Aspirate to check for blood.
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Slowly inject the prilocaine solution (typically 0.1-0.2 ml for an adult rat).

Allow 5-10 minutes for the block to take full effect before starting the procedure.

Visualizations
Signaling Pathway of Prilocaine's Anesthetic Action
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Mechanism of Action of Prilocaine
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Experimental Workflow: Local Infiltration Anesthesia
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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